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Compound of Interest

2-Hydroxypropyl 12-
Compound Name:
hydroxyoctadec-9-enoate

Cat. No.: B022335

A Comprehensive Technical Guide to 2-
Hydroxypropyl 12-hydroxyoctadec-9-enoate

This technical guide provides an in-depth overview of 2-Hydroxypropyl 12-hydroxyoctadec-
9-enoate, a compound of growing interest to researchers, scientists, and professionals in drug
development. This document details its chemical identity, properties, synthesis, and potential
applications in the pharmaceutical industry.

IUPAC Nomenclature and Common Synonyms

The systematic IUPAC name for this compound is 2-hydroxypropyl (9Z,12R)-12-
hydroxyoctadec-9-enoate. It is a monoester formed from the esterification of ricinoleic acid and
propylene glycol.[1]

Due to its origins and structure, it is also known by several common synonyms:

Propylene glycol monoricinoleate[1]

PGMR

1,2-Propanediol monoricinoleate

12-Hydroxy-9-octadecenoic acid, monoester with 1,2-propanediol
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Chemical and Physical Properties

2-Hydroxypropyl 12-hydroxyoctadec-9-enoate is a viscous, colorless to pale yellow liquid.[1]
Its unique structure, featuring a hydroxyl group on both the fatty acid chain and the propylene
glycol moiety, imparts amphiphilic properties, making it an effective emulsifier and solvent.[1]

Property Value

Molecular Formula C21H4004

Molecular Weight 356.5 g/mol

Appearance Clear, pale, moderately viscous liquid
Solubility Water-insoluble

CAS Number 26402-31-3

Synthesis of 2-Hydroxypropyl 12-hydroxyoctadec-9-
enoate

The primary methods for synthesizing 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate are
through the direct esterification of ricinoleic acid with propylene glycol or the transesterification
of castor oil (which is rich in ricinoleic acid triglycerides).[1] Enzymatic synthesis using lipases
is a preferred green chemistry approach due to its high selectivity and mild reaction conditions.

Experimental Protocol: Enzymatic Synthesis

This protocol describes a representative lab-scale enzymatic synthesis.
Materials:

» Ricinoleic acid

e Propylene glycol

e Immobilized lipase (e.g., Novozym 435, from Candida antarctica)

e Solvent (e.g., n-hexane, optional for reducing viscosity)
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Molecular sieves (for water removal)

Reaction vessel with temperature and agitation control

Methodology:

Reactant Preparation: A molar ratio of propylene glycol to ricinoleic acid of 2:1 to 6:1 is
typically used to favor the formation of the monoester.

Reaction Setup: The reactants are charged into the reaction vessel. If a solvent is used, it is
added at this stage.

Enzyme Addition: Immobilized lipase is added to the mixture. The enzyme loading is typically
between 5-10% (w/w) of the total reactants.

Water Removal: Molecular sieves are added to the reaction mixture to remove water
produced during the esterification, which drives the reaction equilibrium towards product
formation.

Reaction Conditions: The reaction is carried out at a controlled temperature, typically
between 40-60°C, with constant agitation for a period of 0.5 to 10 hours.

Monitoring: The reaction progress can be monitored by measuring the acid value of the
mixture over time.

Product Isolation: Upon completion, the immobilized enzyme is removed by filtration. The
solvent (if used) is removed under reduced pressure. The resulting product is a mixture of
the desired monoester, unreacted starting materials, and some diester.

Purification: Further purification can be achieved through column chromatography or vacuum
distillation to isolate the 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate.

Enzymatic synthesis workflow of 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate.

Applications in Drug Development

While specific research on 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate in drug

development is emerging, its constituent parts, ricinoleic acid and propylene glycol, have

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b022335?utm_src=pdf-body
https://www.benchchem.com/product/b022335?utm_src=pdf-body
https://www.benchchem.com/product/b022335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

established roles in pharmaceutical formulations. Propylene glycol is a widely used solvent,
humectant, and preservative in oral, topical, and injectable formulations.[2][3][4] Esters of
ricinoleic acid are utilized for their emulsifying and plasticizing properties.[5]

The unique amphiphilic nature of 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate makes it a
promising candidate for various applications in drug delivery:

» Topical Drug Delivery: Its properties are similar to other propylene glycol monoesters that
have been shown to enhance the skin penetration of active pharmaceutical ingredients
(APIs).[6] It can potentially be used in creams, ointments, and transdermal patches to
improve the delivery of drugs through the skin.

e Solubilizer for Poorly Soluble Drugs: Like other esters and propylene glycol itself, it can act
as a solubilizing agent for hydrophobic drugs, improving their bioavailability in oral and
topical formulations. Propylene glycol caprylate, a similar compound, has been used in
nanoemulsion formulations for anticancer drugs.[7]

o Excipient in Emulsions and Nanoemulsions: Its emulsifying properties make it suitable for
use as a stabilizer in oil-in-water or water-in-oil emulsions, which are common vehicles for
drug delivery.

o Component of Biodegradable Polymers: The hydroxyl groups in the molecule provide
reactive sites for polymerization, opening possibilities for its use in creating biodegradable
polymers for drug-eluting implants and controlled-release formulations.[8]

Logical relationships of properties to potential drug delivery applications.

Conclusion

2-Hydroxypropyl 12-hydroxyoctadec-9-enoate is a versatile oleochemical with significant
potential in the pharmaceutical industry. Its synthesis from renewable resources like castor oil
aligns with the principles of green chemistry. Further research into its efficacy as a drug
delivery vehicle and its biocompatibility will be crucial in realizing its full potential in the
development of novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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